Cas no 1804455-24-0 (4-Amino-2,5-bis(trifluoromethyl)pyridine)

4-Amino-2,5-bis(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by the presence of two trifluoromethyl groups and an amino substituent on the pyridine ring. This compound is of significant interest in pharmaceutical and agrochemical research due to its electron-withdrawing trifluoromethyl groups, which enhance metabolic stability and bioavailability. The amino group provides a reactive site for further functionalization, making it a versatile intermediate in heterocyclic synthesis. Its unique structural features contribute to improved lipophilicity and binding affinity in target molecules. The compound is typically utilized in the development of biologically active compounds, particularly in medicinal chemistry applications where fluorine incorporation is desirable for optimizing drug-like properties.

4-Amino-2,5-bis(trifluoromethyl)pyridine structure

1804455-24-0 structure

Product Name:4-Amino-2,5-bis(trifluoromethyl)pyridine

CAS No:1804455-24-0

MF:C₇H₄F₆N₂

MW:230.110482215881

CID:4908390

Update Time:2025-10-21

4-Amino-2,5-bis(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2,5-bis(trifluoromethyl)pyridine
- Inchi： 1S/C7H4F6N2/c8-6(9,10)3-2-15-5(1-4(3)14)7(11,12)13/h1-2H,(H2,14,15)
- InChI Key： JFSFJOSPPDCIHO-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C(F)(F)F)C=C1N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 223
XLogP3: 2
Topological Polar Surface Area: 38.9

4-Amino-2,5-bis(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002531-250mg	4-Amino-2,5-bis(trifluoromethyl)pyridine	1804455-24-0	95%	250mg	$980.00	2022-04-02
Alichem	A029002531-500mg	4-Amino-2,5-bis(trifluoromethyl)pyridine	1804455-24-0	95%	500mg	$1,668.15	2022-04-02
Alichem	A029002531-1g	4-Amino-2,5-bis(trifluoromethyl)pyridine	1804455-24-0	95%	1g	$2,866.05	2022-04-02

4-Amino-2,5-bis(trifluoromethyl)pyridine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Additional information on 4-Amino-2,5-bis(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-2,5-bis(trifluoromethyl)pyridine (CAS No. 1804455-24-0)

4-Amino-2,5-bis(trifluoromethyl)pyridine (CAS No. 1804455-24-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibitors and receptor modulators due to its electron-withdrawing properties.

The compound’s trifluoromethyl groups enhance its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. This aligns with the growing demand for fluorinated compounds in the development of next-generation therapeutics. A surge in Google searches for terms like "fluorinated pyridine derivatives" and "CF3-substituted heterocycles" reflects the scientific community’s interest in such scaffolds. Additionally, its CAS No. 1804455-24-0 is frequently queried in patent databases, underscoring its commercial relevance.

From a synthetic perspective, 4-Amino-2,5-bis(trifluoromethyl)pyridine is often synthesized via nucleophilic aromatic substitution or cross-coupling reactions. Its regioselective functionalization allows for further derivatization, making it a versatile building block in organic synthesis. Recent publications highlight its utility in constructing kinase inhibitors, a hot topic in oncology research. This ties into broader trends like personalized medicine and targeted cancer therapies, which dominate academic and industry discussions.

Environmental and safety considerations are also critical when handling this compound. While not classified as hazardous, its fluorinated aromatic nature necessitates proper waste disposal protocols to mitigate ecological impact. Queries such as "green chemistry approaches for fluorinated compounds" and "sustainable synthesis of pyridine derivatives" are rising, reflecting the shift toward eco-friendly practices in chemical manufacturing.

In summary, 4-Amino-2,5-bis(trifluoromethyl)pyridine (CAS No. 1804455-24-0) exemplifies the intersection of structural innovation and practical application in contemporary chemistry. Its role in advancing pharmaceutical research and alignment with sustainability goals ensures its continued relevance in scientific and industrial arenas.